Cas no 2228584-25-4 (3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propane-1-thiol)

• Product Name: 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propane-1-thiol
• CAS No: 2228584-25-4
• MF: C₈H₁₆N₄S
• MW: 200.304439544678
• CID: 6475700
• PubChem ID: 165649408
• Update Time: 2025-10-30

3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propane-1-thiol
• EN300-1756279
• 2228584-25-4

• Inchi： 1S/C8H16N4S/c1-8(2,3)12-10-7(9-11-12)5-4-6-13/h13H,4-6H2,1-3H3
• InChI Key： IVONMKJACGODMW-UHFFFAOYSA-N
• SMILES： SCCCC1N=NN(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 200.10956770g/mol
• Monoisotopic Mass: 200.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.6Ų

Additional information on 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propane-1-thiol

Introduction to 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propane-1-thiol (CAS No: 2228584-25-4)

3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propane-1-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2228584-25-4, belongs to a class of heterocyclic thiols that exhibit intriguing chemical behaviors. The presence of both a tetrazole ring and a thiol functional group makes it a versatile molecule for various synthetic transformations and biological investigations.

The molecular structure of 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propane-1-thiol consists of a propane backbone substituted with a tetrazole moiety at the second carbon position and a thiol group at the first carbon position. The tert-butyl substituent on the tetrazole ring enhances the stability of the molecule while also influencing its electronic properties. This structural arrangement contributes to its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in thiols as pharmacophores due to their ability to participate in various biochemical interactions. The thiol group in 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propane-1-thiol can engage in disulfide bond formation, which is crucial for protein stabilization and modulation of enzyme activity. This property has been explored in several research studies aimed at developing novel therapeutic agents.

The tetrazole ring is another key feature of this compound that contributes to its potential biological activity. Tetrazoles are known for their role as bioisosteres of carboxylic acids and have been incorporated into various drug molecules to improve solubility and metabolic stability. The 2H-1,2,3,4-tetrazol-5-yl moiety in this compound not only adds to its structural complexity but also opens up possibilities for diverse functionalization strategies.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propane-1-thiol has been investigated as a potential precursor for synthesizing novel inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on enzymes involved in inflammatory responses and cancer progression.

The synthesis of 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propane-1-thiol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the thiol group necessitates protective strategies to prevent unwanted side reactions. Researchers have employed various protecting groups and coupling techniques to facilitate the synthesis while maintaining the integrity of the tetrazole ring.

One of the notable challenges in working with thiols is their tendency to oxidize under ambient conditions. However, the presence of the tert-butyl group in this compound provides some stability against oxidation, making it more amenable for handling and storage. Despite this advantage, proper storage conditions such as inert atmospheres and low temperatures are still recommended to preserve its reactivity.

The applications of 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-ylolethane) extend beyond pharmaceuticals into materials science and catalysis. The unique electronic properties of the tetrazole ring make it an attractive component for designing novel materials with enhanced thermal and chemical stability. Additionally, its thiol functionality allows for interactions with metal surfaces, making it a candidate for developing new catalysts or surface-modifying agents.

From a research perspective, 3-(2Hpyrrolidinone) continues to be a subject of interest due to its potential as an intermediate in drug development. The combination of a tetrazole ring and a thiol group offers multiple sites for functionalization, enabling chemists to tailor the molecule's properties for specific applications. This flexibility has led to several innovative synthetic strategies being explored in academic and industrial laboratories.

In conclusion,CAS No: 2228584254 represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further investigation into novel drug candidates and functional materials. As research progresses,CAS No 2228584254 is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.